Cas no 1806517-33-8 (4-Bromo-2-cyanobenzo[d]oxazole)

4-Bromo-2-cyanobenzo[d]oxazole is a heterocyclic compound featuring a benzo[d]oxazole core substituted with a bromo group at the 4-position and a cyano group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromo substituent enables cross-coupling reactions, while the cyano group offers versatility for nucleophilic additions or hydrolysis. Its rigid aromatic framework enhances stability, ensuring consistent performance in synthetic pathways. The compound is typically utilized in the development of bioactive molecules, leveraging its dual functional groups for precise molecular modifications. Proper handling under inert conditions is recommended due to its sensitivity.
4-Bromo-2-cyanobenzo[d]oxazole structure
1806517-33-8 structure
Product Name:4-Bromo-2-cyanobenzo[d]oxazole
CAS No:1806517-33-8
MF:C8H3BrN2O
MW:223.026220560074
CID:4818225
Update Time:2025-06-08

4-Bromo-2-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-cyanobenzo[d]oxazole
    • Inchi: 1S/C8H3BrN2O/c9-5-2-1-3-6-8(5)11-7(4-10)12-6/h1-3H
    • InChI Key: ANEDOFBUZPYOTK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1N=C(C#N)O2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 224
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.8

4-Bromo-2-cyanobenzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081004830-250mg
4-Bromo-2-cyanobenzo[d]oxazole
1806517-33-8 98%
250mg
$707.29 2022-03-31
Alichem
A081004830-500mg
4-Bromo-2-cyanobenzo[d]oxazole
1806517-33-8 98%
500mg
$1,051.18 2022-03-31
Alichem
A081004830-1g
4-Bromo-2-cyanobenzo[d]oxazole
1806517-33-8 98%
1g
$1,825.64 2022-03-31

Additional information on 4-Bromo-2-cyanobenzo[d]oxazole

Recent Advances in the Application of 4-Bromo-2-cyanobenzo[d]oxazole (CAS: 1806517-33-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-cyanobenzo[d]oxazole (CAS: 1806517-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This heterocyclic compound, characterized by its bromo and cyano functional groups, serves as a crucial building block for the development of novel therapeutic agents, particularly in oncology and infectious disease research. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, enabling the construction of complex molecular architectures with potential pharmacological activities.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of 4-Bromo-2-cyanobenzo[d]oxazole in the synthesis of potent kinase inhibitors targeting aberrant signaling pathways in cancer. The compound's bromo group was leveraged for Suzuki-Miyaura cross-coupling reactions, while the cyano group participated in subsequent cyclization steps to form fused heterocyclic systems. This approach yielded a series of compounds with nanomolar inhibitory activity against key oncogenic kinases, underscoring the molecule's value in drug discovery pipelines.

Further investigations have explored the photophysical properties of derivatives synthesized from 4-Bromo-2-cyanobenzo[d]oxazole. A recent publication in ACS Chemical Biology (2024) reported the development of fluorescent probes based on this scaffold for real-time imaging of cellular processes. The intrinsic electronic properties of the benzo[d]oxazole core, combined with strategic modifications at the 4-position, resulted in probes with excellent quantum yields and cell permeability, opening new avenues for studying intracellular signaling dynamics.

The compound's safety profile and synthetic accessibility have also been subjects of recent optimization efforts. A 2024 study in Organic Process Research & Development detailed an improved kilogram-scale synthesis of 4-Bromo-2-cyanobenzo[d]oxazole with enhanced purity (>99.5%) and reduced environmental impact through green chemistry principles. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Emerging research directions include the exploration of 4-Bromo-2-cyanobenzo[d]oxazole as a precursor for covalent inhibitor development. The reactive cyano group has shown promise in forming reversible covalent bonds with biological nucleophiles, as demonstrated in recent work published in Nature Chemical Biology (2024). This approach combines the selectivity of non-covalent interactions with the prolonged target engagement characteristic of covalent drugs, potentially overcoming limitations of current therapeutic modalities.

In conclusion, 4-Bromo-2-cyanobenzo[d]oxazole (CAS: 1806517-33-8) continues to prove its value as a multifunctional building block in medicinal chemistry and chemical biology. Recent advancements have expanded its applications from traditional cross-coupling reactions to innovative areas such as bioimaging and covalent drug discovery. As synthetic methodologies evolve and biological understanding deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and research tools.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.